- Binding to an Unusual Inactive Kinase Conformation by Highly Selective Inhibitors of Inositol-Requiring Enzyme 1α Kinase-Endoribonuclease, Journal of Medicinal Chemistry, 2019, 62(5), 2447-2465
Cas no 933190-51-3 (8-Bromo-6-chloroimidazo[1,2-b]pyridazine)
8-Bromo-6-chloroimidazo[1,2-b]pyridazine Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromo-6-chloroimidazo[1,2-b]pyridazine
- Imidazo[1,2-b]pyridazine, 8-bromo-6-chloro-
- LZEJQXOCRMRVNP-UHFFFAOYSA-N
- BCP15061
- TRA0003845
- FCH1404501
- PB29834
- SY008565
- AB0027734
- AX8165386
- AM20120346
- ST24030007
- W9602
- 190B513
- 8-Bromo-6-chloroimidazo[1,2-b]pyridazine (ACI)
- Z1269172778
- SCHEMBL104733
- CS-W003791
- GS-4258
- EN300-3242830
- MFCD11520890
- DB-029387
- 933190-51-3
- AKOS015850574
- J-519393
- DTXSID10676356
- 8-Bromo-6-chloroimidazo[1 pound not2-b]pyridazine
-
- MDL: MFCD11520890
- Inchi: 1S/C6H3BrClN3/c7-4-3-5(8)10-11-2-1-9-6(4)11/h1-3H
- InChI Key: LZEJQXOCRMRVNP-UHFFFAOYSA-N
- SMILES: ClC1C=C(Br)C2N(C=CN=2)N=1
Computed Properties
- Exact Mass: 230.92000
- Monoisotopic Mass: 230.92
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2
- XLogP3: 2
Experimental Properties
- Color/Form: Solid
- Density: 2.0±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.767
- PSA: 30.19000
- LogP: 2.14520
- Vapor Pressure: No data available
8-Bromo-6-chloroimidazo[1,2-b]pyridazine Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:2-8 °C
8-Bromo-6-chloroimidazo[1,2-b]pyridazine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
8-Bromo-6-chloroimidazo[1,2-b]pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JP695-200mg |
8-Bromo-6-chloroimidazo[1,2-b]pyridazine |
933190-51-3 | 97% | 200mg |
124.0CNY | 2021-08-04 | |
| Fluorochem | 076813-250mg |
8-Bromo-6-chloroimidazo[1,2-b]pyridazine |
933190-51-3 | 95% | 250mg |
£23.00 | 2022-03-01 | |
| Fluorochem | 076813-1g |
8-Bromo-6-chloroimidazo[1,2-b]pyridazine |
933190-51-3 | 95% | 1g |
£51.00 | 2022-03-01 | |
| Fluorochem | 076813-5g |
8-Bromo-6-chloroimidazo[1,2-b]pyridazine |
933190-51-3 | 95% | 5g |
£152.00 | 2022-03-01 | |
| Fluorochem | 076813-10g |
8-Bromo-6-chloroimidazo[1,2-b]pyridazine |
933190-51-3 | 95% | 10g |
£291.00 | 2022-03-01 | |
| TRC | B699745-50mg |
8-Bromo-6-chloroimidazo[1,2-b]pyridazine |
933190-51-3 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B699745-100mg |
8-Bromo-6-chloroimidazo[1,2-b]pyridazine |
933190-51-3 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B699745-500mg |
8-Bromo-6-chloroimidazo[1,2-b]pyridazine |
933190-51-3 | 500mg |
$ 115.00 | 2022-06-06 | ||
| Chemenu | CM104240-5g |
8-bromo-6-chloroimidazo[1,2-b]pyridazine |
933190-51-3 | 97% | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM104240-10g |
8-bromo-6-chloroimidazo[1,2-b]pyridazine |
933190-51-3 | 97% | 10g |
$92 | 2024-07-19 |
8-Bromo-6-chloroimidazo[1,2-b]pyridazine Production Method
Production Method 1
Production Method 2
- Biaryl amide compounds as kinase inhibitors and their preparation, World Intellectual Property Organization, , ,
Production Method 3
1.2 Reagents: Sodium bicarbonate ; pH 7, cooled
- Tricyclic heterocyclic compounds as kinase inhibitors and their preparation, World Intellectual Property Organization, , ,
Production Method 4
- Bicyclic piperazine compounds as BTK inhibitors and their preparation, World Intellectual Property Organization, , ,
Production Method 5
1.2 Reagents: Ammonia ; pH 8, 0 - 5 °C
- Preparation of bicyclic heterocyclic compounds as kinase modulators, World Intellectual Property Organization, , ,
Production Method 6
- Cyclic di-nucleotide compounds as STING agonists, World Intellectual Property Organization, , ,
Production Method 7
1.2 Reagents: Sodium carbonate Solvents: Ethyl acetate , Water ; basified, cooled
- Imidazo[1,2-b]pyridazine derivatives as PDE10 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of CNS diseases, United States, , ,
Production Method 8
1.2 Reagents: Sodium bicarbonate Solvents: Water
- Imidazopyridazine compounds as SYK inhibitors and their preparation and use in the treatment of autoimmune and inflammatory diseases, United States, , ,
Production Method 9
- Rational Design of Highly Selective Spleen Tyrosine Kinase Inhibitors, Journal of Medicinal Chemistry, 2012, 55(23), 10414-10423
Production Method 10
1.2 Solvents: Water ; 15 h, 45 °C
- Prpearation of 6-chloro-8-bromoimidazo[1,2-b]pyridazine, China, , ,
Production Method 11
- Preparation of 6-aryl-imidazo[1,2-b]pyridazine derivatives as antitumor agents, China, , ,
Production Method 12
- Preparation of imidazopyridazinyl compounds as CYP17 inhibitors useful in treating cancer, World Intellectual Property Organization, , ,
Production Method 13
- Preparation of imidazopyridazine and imidazopyrazine compounds as inhibitors of CDK7, World Intellectual Property Organization, , ,
Production Method 14
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 8
- Macrocyclic urea orexin receptor agonists, World Intellectual Property Organization, , ,
Production Method 15
- Design, synthesis, and biological evaluation of imidazo[1,2-b]pyridazine derivatives as mTOR inhibitors, European Journal of Medicinal Chemistry, 2017, 129, 135-150
Production Method 16
- Preparation of substituted pyrrolopyridinones as HPK1 antagonists and uses thereof, World Intellectual Property Organization, , ,
Production Method 17
8-Bromo-6-chloroimidazo[1,2-b]pyridazine Raw materials
8-Bromo-6-chloroimidazo[1,2-b]pyridazine Preparation Products
8-Bromo-6-chloroimidazo[1,2-b]pyridazine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 8-Bromo-6-chloroimidazo[1,2-b]pyridazine
Comprehensive Overview of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine (CAS No. 933190-51-3)
8-Bromo-6-chloroimidazo[1,2-b]pyridazine (CAS No. 933190-51-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-b]pyridazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.
The molecular structure of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine features a bromine atom at the 8-position and a chlorine atom at the 6-position, which contribute to its reactivity and versatility in organic synthesis. These halogen substituents make it an excellent candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. Recent studies have highlighted its role in the synthesis of novel small-molecule therapeutics, aligning with the growing demand for targeted therapies in oncology and infectious diseases.
In the context of current research trends, 8-Bromo-6-chloroimidazo[1,2-b]pyridazine is often discussed alongside AI-driven drug discovery and high-throughput screening. With the rise of computational chemistry and machine learning, this compound has been identified as a promising scaffold for virtual screening campaigns. Its drug-like properties, including moderate lipophilicity and molecular weight, make it a suitable candidate for lead optimization programs. Researchers are also investigating its potential in fragment-based drug design, a strategy that has gained traction in recent years.
The synthesis of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine typically involves multi-step reactions, starting from commercially available pyridazine derivatives. Key steps include halogenation and cyclization, which require careful control of reaction conditions to achieve high yields and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, ensuring its suitability for downstream applications. The compound's stability under various storage conditions is another area of interest for industrial-scale production.
From a commercial perspective, 8-Bromo-6-chloroimidazo[1,2-b]pyridazine is available from several specialty chemical suppliers, catering to the needs of academic and industrial researchers. Its pricing and availability are influenced by factors such as global supply chain dynamics and raw material costs, which have become critical considerations in the post-pandemic era. The compound is often listed under categories like pharmaceutical intermediates and research chemicals, reflecting its broad utility.
Environmental and safety aspects of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine are also important discussion points. While not classified as hazardous under standard regulations, proper handling procedures are recommended to minimize exposure. The compound's ecological impact and biodegradability are subjects of ongoing study, particularly in light of increasing regulatory scrutiny on chemical sustainability. Researchers are encouraged to follow green chemistry principles when working with this and similar compounds.
Looking ahead, the future of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine appears promising, with potential applications extending beyond traditional medicinal chemistry. Its incorporation into materials science and catalysis is an emerging area of exploration. As the scientific community continues to uncover new reactivities and properties of this scaffold, it is likely to remain a valuable tool in the chemist's toolbox for years to come.
933190-51-3 (8-Bromo-6-chloroimidazo[1,2-b]pyridazine) Related Products
- 6775-78-6(6-Chloroimidazo[1,2-b]pyridazine)
- 933035-31-5(3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine)
- 13493-79-3(6-Chloroimidazo[1,2-b]pyridazine hydrochloride)
- 1934898-14-2(8-bromo-6-chloro-1,2,4triazolo4,3-bpyridazine)
- 944902-75-4(2-Bromo-6-chloroimidazo[1,2-b]pyridazine)
- 933035-36-0(8-bromo-6-chloro-3-fluoroimidazo[1,2-b]pyridazine)
- 933034-89-0(8-Bromo-6-chloroimidazo[1,2-b]pyridazine hydrochloride)
- 13493-80-6(6-chloroimidazo[2,1-f]pyridazine hydrobromide)
- 1298031-94-3(8-Bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine)
- 2232880-00-9(8-Bromo-3,6-dichloro-imidazo[1,2-b]pyridazine)